Cas no 54232-05-2 (3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-)

3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-
- 5-acetyloxy-2-chloropyridine-3-carboxylic acid
- DTXSID90514964
- 5-Acetoxy-2-chloronicotinicacid
- 54232-05-2
- 5-(Acetyloxy)-2-chloropyridine-3-carboxylic acid
- 5-Acetoxy-2-chloronicotinic acid
-
- Inchi: InChI=1S/C8H6ClNO4/c1-4(11)14-5-2-6(8(12)13)7(9)10-3-5/h2-3H,1H3,(H,12,13)
- InChI Key: RCIDUVCNKAGFJA-UHFFFAOYSA-N
- SMILES: CC(=O)OC1=CC(=C(Cl)N=C1)C(=O)O
Computed Properties
- Exact Mass: 214.99858
- Monoisotopic Mass: 214.9985354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- PSA: 76.49
3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM177477-1g |
5-acetoxy-2-chloronicotinic acid |
54232-05-2 | 95% | 1g |
$574 | 2022-06-11 | |
Chemenu | CM177477-1g |
5-acetoxy-2-chloronicotinic acid |
54232-05-2 | 95% | 1g |
$574 | 2021-08-05 | |
Alichem | A029206809-1g |
5-Acetoxy-2-chloronicotinic acid |
54232-05-2 | 95% | 1g |
$524.70 | 2023-09-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737760-1g |
5-Acetoxy-2-chloronicotinic acid |
54232-05-2 | 98% | 1g |
¥5250.00 | 2024-05-09 |
3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- Related Literature
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
Additional information on 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro-
3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- (CAS No. 54232-05-2): A Comprehensive Overview
3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- (CAS No. 54232-05-2) is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, also known as 5-Acetoxy-2-chloronicotinic acid, is characterized by its unique structural features, which include a pyridine ring, an acetoxy group, and a chlorine atom. These functional groups contribute to its reactivity and potential for various chemical transformations.
The pyridine ring is a fundamental structure in organic chemistry, known for its aromaticity and ability to participate in a wide range of reactions. The presence of the acetoxy group (OAc) at the 5-position adds ester functionality, making the compound suitable for hydrolysis reactions to form carboxylic acids. The chlorine atom at the 2-position introduces electrophilic substitution sites, enhancing the compound's reactivity in nucleophilic substitution reactions.
In the pharmaceutical industry, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel pyridine derivatives with potent anti-inflammatory properties. These derivatives have shown promising results in preclinical trials, demonstrating their ability to inhibit pro-inflammatory cytokines and reduce inflammation in animal models.
Beyond pharmaceuticals, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- has found applications in materials science. Its unique chemical structure makes it a valuable precursor for the synthesis of functionalized polymers and coatings. Researchers at the University of California have utilized this compound to develop new polymer materials with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.
In terms of chemical synthesis, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- serves as a key intermediate in various synthetic routes. Its reactivity allows for the introduction of additional functional groups through substitution and addition reactions. For example, it can be used to synthesize pyridine-based ligands for metal complexes, which are crucial in catalysis and coordination chemistry. A recent study published in Organic Letters demonstrated the use of this compound in the synthesis of palladium complexes with high catalytic activity for cross-coupling reactions.
The safety and handling of 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.
In conclusion, 3-Pyridinecarboxylic acid, 5-(acetyloxy)-2-chloro- (CAS No. 54232-05-2) is a multifunctional compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it a valuable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.
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